Cas no 81712-05-2 (Benzene, 1-bromo-3-(2,2-dimethoxy-1-methylethyl)-)

Benzene, 1-bromo-3-(2,2-dimethoxy-1-methylethyl)- structure
81712-05-2 structure
Product name:Benzene, 1-bromo-3-(2,2-dimethoxy-1-methylethyl)-
CAS No:81712-05-2
MF:C11H15BrO2
MW:259.139602899551
CID:703383
PubChem ID:13244715

Benzene, 1-bromo-3-(2,2-dimethoxy-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-3-(2,2-dimethoxy-1-methylethyl)-
    • 1-bromo-3-(1,1-dimethoxypropan-2-yl)benzene
    • DTXSID20531528
    • 81712-05-2
    • Inchi: InChI=1S/C11H15BrO2/c1-8(11(13-2)14-3)9-5-4-6-10(12)7-9/h4-8,11H,1-3H3
    • InChI Key: FNJCUTITSDUFGH-UHFFFAOYSA-N
    • SMILES: CC(C1=CC(=CC=C1)Br)C(OC)OC

Computed Properties

  • Exact Mass: 258.02554g/mol
  • Monoisotopic Mass: 258.02554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų
  • XLogP3: 3.1

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